Cas no 338416-95-8 ((2E)-7-Chloro-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: (2E)-7-Chloro-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 338416-95-8
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 5695555
• PubChem ID: 1475225
• Update Time: 2023-10-14

(2E)-7-Chloro-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS015992694
• MFCD00138202
• (2E)-7-chloro-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one
• 338416-95-8
• (2E)-7-chloro-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one
• 7-chloro-2-[(dimethylamino)methylene]-2H-1,4-benzothiazin-3(4H)-one
• 4B-097
• 2H-1,4-Benzothiazin-3(4H)-one, 7-chloro-2-[(dimethylamino)methylene]-
• (2E)-7-Chloro-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one

• Inchi： 1S/C11H11ClN2OS/c1-14(2)6-10-11(15)13-8-4-3-7(12)5-9(8)16-10/h3-6H,1-2H3,(H,13,15)/b10-6+
• InChI Key： NMLUPASJLDDXBG-UXBLZVDNSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=C/N(C)C)/C(N2)=O

Computed Properties

• Exact Mass: 254.0280618g/mol
• Monoisotopic Mass: 254.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 401.7±45.0 °C(Predicted)
• pka: 9.87±0.20(Predicted)